(3-aminopropyl)(ethynyl)dimethylsilane hydrochloride
Overview
Description
(3-aminopropyl)(ethynyl)dimethylsilane hydrochloride is a chemical compound with the molecular formula C7H16ClNSi and a molecular weight of 177.75 g/mol . This compound is known for its unique structure, which includes an aminopropyl group, an ethynyl group, and a dimethylsilane moiety. It is commonly used in various scientific research applications due to its versatile chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride typically involves the reaction of (3-aminopropyl)dimethylsilane with an ethynylating agent under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The product is then purified and converted to its hydrochloride salt form.
Industrial Production Methods
In industrial settings, the production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and recrystallization to achieve the desired product quality.
Chemical Reactions Analysis
Types of Reactions
(3-aminopropyl)(ethynyl)dimethylsilane hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The aminopropyl and ethynyl groups can participate in substitution reactions with various reagents.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure selectivity and yield.
Major Products Formed
The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield silanol derivatives, while substitution reactions can produce a variety of functionalized silanes.
Scientific Research Applications
(3-aminopropyl)(ethynyl)dimethylsilane hydrochloride has a wide range of scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and catalysis.
Biology: Employed in the modification of biomolecules and surfaces for biological studies.
Medicine: Investigated for potential therapeutic applications and drug delivery systems.
Industry: Utilized in the production of advanced materials, coatings, and adhesives.
Mechanism of Action
The mechanism of action of (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride involves its interaction with molecular targets through its functional groups. The aminopropyl group can form hydrogen bonds and electrostatic interactions, while the ethynyl group can participate in π-π interactions and covalent bonding. These interactions enable the compound to modulate various biochemical pathways and processes.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride include:
- (3-aminopropyl)trimethoxysilane
- (3-aminopropyl)triethoxysilane
- (3-aminopropyl)methylsilane
Uniqueness
What sets this compound apart from similar compounds is its unique combination of aminopropyl and ethynyl groups, which confer distinct chemical reactivity and versatility. This makes it particularly valuable in applications requiring specific functionalization and modification of surfaces and molecules.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride involves the reaction of 3-aminopropyltrimethoxysilane with acetylene gas in the presence of a palladium catalyst to form (3-aminopropyl)(ethynyl)dimethylsilane. This compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-aminopropyltrimethoxysilane", "acetylene gas", "palladium catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-aminopropyltrimethoxysilane is mixed with acetylene gas in the presence of a palladium catalyst.", "Step 2: The mixture is heated and stirred under reflux for several hours.", "Step 3: The resulting (3-aminopropyl)(ethynyl)dimethylsilane is isolated and purified.", "Step 4: The (3-aminopropyl)(ethynyl)dimethylsilane is dissolved in hydrochloric acid.", "Step 5: The mixture is heated and stirred to form the hydrochloride salt of (3-aminopropyl)(ethynyl)dimethylsilane.", "Step 6: The hydrochloride salt is isolated and purified." ] } | |
CAS No. |
2648938-87-6 |
Molecular Formula |
C7H16ClNSi |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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